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Compound of Interest

Compound Name: Aluminum oxalate

Cat. No.: B1584796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Aluminum oxalate (CAS number 814-87-9) is an inorganic compound with the chemical

formula Al₂(C₂O₄)₃. It is a white, crystalline solid that is sparingly soluble in water but soluble in

acidic solutions.[1] While not a direct therapeutic agent, aluminum oxalate holds significance

in various scientific and industrial applications, including as a precursor in materials science for

the synthesis of high-purity alumina, as a mordant in the textile industry, and as a reagent in

chemical synthesis.[2][3] This guide provides a comprehensive overview of its chemical

properties, synthesis, key applications with detailed experimental protocols, and safety

information.

Chemical and Physical Properties
A summary of the key physical and chemical properties of aluminum oxalate is presented in

the table below. It is often found in its hydrated form.
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Property Value Reference(s)

Chemical Formula C₆Al₂O₁₂ [2][4][5]

Molecular Weight 318.02 g/mol [2][4][5]

Appearance
White crystalline powder or

chunks
[2][6]

Odor Odorless [1]

Solubility

Insoluble in water and ethanol;

soluble in nitric and sulfuric

acids.[3][5]

[3][5]

Boiling Point
365.1°C at 760 mmHg

(Predicted)
[4]

Flash Point 188.8°C (Predicted) [4]

Vapor Pressure
2.51E-06 mmHg at 25°C

(Predicted)
[4]

Synthesis of Aluminum Oxalate
Aluminum oxalate can be synthesized through the reaction of an aluminum salt with oxalic

acid. A general laboratory-scale synthesis protocol is provided below.

Experimental Protocol: Synthesis of Aluminum Oxalate
Objective: To synthesize aluminum oxalate from aluminum hydroxide.

Materials:

Bayer aluminum hydroxide (Al(OH)₃)

Oxalic acid (H₂C₂O₄)

Ethanol

Ammonia solution
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Deionized water

Procedure:

Dissolve Bayer aluminum hydroxide of 99.7% purity in a stoichiometric amount of oxalic acid

solution to produce an aqueous aluminum oxalate solution.

Adjust the pH of the solution to greater than 8.0 using an ammonia solution.

Add ethanol to the aluminum oxalate solution with a mixing ratio of ethanol to solution

exceeding 2:1 to precipitate ammonium aluminum oxalate.

Filter the resulting precipitate and wash with ethanol.

Dry the precipitate to obtain ammonium aluminum oxalate. Note that for pure aluminum
oxalate, a different aluminum salt and precipitation control would be required, but this

method yields a related complex.[4]

Key Applications and Experimental Protocols
Aluminum oxalate serves as a versatile compound in several scientific and industrial

processes. Detailed experimental protocols for some of its key applications are outlined below.

Thermal Decomposition for the Production of Alumina
(Al₂O₃)
Aluminum oxalate is a common precursor for the synthesis of high-purity alumina (Al₂O₃) via

thermal decomposition. The process involves heating aluminum oxalate at elevated

temperatures, leading to its decomposition into alumina and gaseous byproducts.

Objective: To analyze the thermal decomposition of aluminum oxalate to form alumina.

Instrumentation:

Thermogravimetric Analyzer (TGA)

Alumina or platinum crucible
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Nitrogen or air supply for purge gas

Procedure:

Accurately weigh 5-10 mg of dried aluminum oxalate powder into a TGA crucible.

Place the crucible in the TGA furnace.

Set the purge gas (e.g., nitrogen) flow rate. A typical rate is 20-50 mL/min.

Program the TGA to heat the sample from ambient temperature to approximately 1200°C at

a constant heating rate (e.g., 10°C/min).

Record the mass of the sample as a function of temperature.

The resulting TGA curve will show weight loss steps corresponding to dehydration and

decomposition to aluminum oxide. The final stable weight corresponds to the mass of the

resulting alumina.[7][8][9][10][11]
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Sample Preparation

TGA Analysis

Data Analysis

Start

Weigh 5-10 mg of
Aluminum Oxalate

Place in TGA Crucible

Load into TGA

Set N2 Purge

Heat to 1200°C
 at 10°C/min

Record Mass vs. Temp

Analyze TGA Curve
(Weight Loss Steps)

Final Product:
Alumina (Al2O3)
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Caption: Potential interactions of aluminum ions with cellular components.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1584796?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Information
Aluminum oxalate should be handled with appropriate safety precautions in a laboratory

setting.

Hazard Statement Precautionary Statement

Harmful if swallowed.

Do not eat, drink or smoke when using this

product. Wash hands thoroughly after handling.

IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell. Rinse mouth.

Harmful in contact with skin.

Wear protective gloves/protective clothing. IF

ON SKIN: Wash with plenty of soap and water.

Call a POISON CENTER or doctor/physician if

you feel unwell. Wash contaminated clothing

before reuse.

This data is compiled from various sources and should be used in conjunction with a

comprehensive Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. immunizationinfo.org [immunizationinfo.org]

2. Polyionic vaccine adjuvants: another look at aluminum salts and polyelectrolytes - PMC
[pmc.ncbi.nlm.nih.gov]

3. Aluminum Citrate Prevents Renal Injury from Calcium Oxalate Crystal Deposition - PMC
[pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. sanad.iau.ir [sanad.iau.ir]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1584796?utm_src=pdf-body
https://www.benchchem.com/product/b1584796?utm_src=pdf-custom-synthesis
http://www.immunizationinfo.org/issues/vaccine-components/aluminum-adjuvants-vaccines/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4313107/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4313107/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3507364/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3507364/
https://www.researchgate.net/publication/241081146_Synthesis_of_ammonium_aluminum_oxalate_from_Bayer_aluminum_hydroxide
https://sanad.iau.ir/fa/Journal/ijbihn/DownloadFile/928519
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Vaccine Ingredients: Aluminum | Children's Hospital of Philadelphia [chop.edu]

7. The thermal decomposition of oxalates. Part VIII. Thermogravimetric and X-ray analysis
study of the decomposition of aluminium oxalate - Journal of the Chemical Society A:
Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]

8. stemed.site [stemed.site]

9. benchchem.com [benchchem.com]

10. Thermogravimetric analysis | PPTX [slideshare.net]

11. tainstruments.com [tainstruments.com]

To cite this document: BenchChem. [In-Depth Technical Guide to Aluminum Oxalate (CAS
814-87-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584796#cas-number-814-87-9-chemical-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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